3-(4-Bromophenyl)-1-phenyl-2,3-dihydro-1h-naphtho[1,2-e][1,3]oxazine

• CAS No.: 24609-75-4
• Molecular Formula: C24H18BrNO
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-1-phenyl-2,3-dihydro-1H-benzo[f][1,3]benzoxazine
• InChI: InChI=1S/C24H18BrNO/c25-19-13-10-18(11-14-19)24-26-23(17-7-2-1-3-8-17)22-20-9-5-4-6-16(20)12-15-21(22)27-24/h1-15,23-24,26H
• InChI Key: IRGYIDPXYHPMEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C3=C(C=CC4=CC=CC=C43)OC(N2)C5=CC=C(C=C5)Br

Description

3-(4-Bromophenyl)-1-phenyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazine is a fused heterocyclic compound featuring a naphthoxazine core substituted with bromophenyl and phenyl groups. Its synthesis typically involves multicomponent reactions (MCRs) or Mannich-type condensations. For example, it can be synthesized via a one-pot reaction using 2-naphthol, 4-bromobenzaldehyde, and a primary amine under catalytic conditions . The bromophenyl substituent enhances electronic and steric properties, influencing reactivity and biological activity .

Comparison with Similar Compounds

Key Observations :

• Bromophenyl derivatives exhibit higher yields in microwave-assisted methods compared to thermal approaches for nitro-substituted analogues .
• Chlorophenyl derivatives synthesized using nano-Fe3O4@walnut shell/Cu(II) show comparable yields but require longer reaction times .

Structural and Conformational Analysis

Crystal Structure and Substituent Effects

• Oxazine Ring Conformation : The oxazine ring adopts a half-chair conformation in both 3-(4-bromophenyl) and 3-(1,3-benzodioxol-5-yl) derivatives, as confirmed by X-ray crystallography .
• Dihedral Angles :
  • The bromophenyl group introduces a dihedral angle of 71.48° between the naphthalene and phenyl rings, reducing planarity compared to the 8.52° angle in the benzodioxol-substituted analogue .
  • The fused benzene and naphthyl rings are nearly parallel (dihedral angle: 1.43°), ensuring minimal steric hindrance .

Spectroscopic Characterization

• FT-IR : Strong absorption bands at ~1623 cm⁻¹ (C=N stretching) and ~943 cm⁻¹ (oxazine ring vibration) are consistent across bromophenyl, chlorophenyl, and methoxy-substituted derivatives .
• NMR : The bromophenyl substituent deshields aromatic protons, shifting signals to δ 7.73–7.85 ppm in ¹H NMR, distinct from methoxy-substituted analogues (δ 6.80–7.04 ppm) .

Acetylcholinesterase (AChE) Inhibition

• 3-(4-Chlorophenyl) derivative (5f) : Exhibits the strongest AChE inhibition (ΔG = -48.04 kcal/mol) due to optimal hydrophobic interactions in the active site gorge .
• 3-(4-Bromophenyl) derivative : Moderate activity (ΔG = -42.1 kcal/mol), attributed to steric bulk of bromine reducing binding affinity .

Anti-inflammatory Activity

• 1,3-Bis(4-chlorophenyl)-2-ethyl derivative (4h) : IC₅₀ = 4.8 µg/mL (heat-induced hemolysis assay), outperforming diclofenac .
• Bromophenyl analogues : Lower activity (IC₅₀ > 10 µg/mL), suggesting electron-withdrawing substituents may reduce efficacy .

Physicochemical Parameters

Property	3-(4-Bromophenyl) derivative	3-(4-Methoxyphenyl) derivative	3-(4-Nitrophenyl) derivative
Molecular Weight (g/mol)	370.25	326.37	353.34
LogP (lipophilicity)	4.2	3.8	3.5
Solubility (mg/mL)	0.12	0.25	0.08
Melting Point (°C)	45–47	78–79	137–138

Insights :

• Bromophenyl derivatives exhibit higher LogP values, enhancing membrane permeability but reducing aqueous solubility .
• Nitro-substituted derivatives show the lowest solubility due to strong intermolecular interactions .

Q & A

Q. What are the common synthetic strategies for preparing 3-(4-bromophenyl)-1-phenyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazine?

The compound is typically synthesized via Mannich-type condensation reactions . A standard protocol involves reacting 6-bromo-2-naphthol with substituted aryl/heteroaryl aldehydes and ammonia in methanol under ambient conditions for 48–72 hours . For example:

• Step 1 : Mix 6-bromo-2-naphthol (1 mmol), aldehyde (2 mmol), and methanolic ammonia (25–30%) in methanol.
• Step 2 : Allow the mixture to stand at room temperature until crystallization occurs.
• Step 3 : Filter and recrystallize the product in methanol.

Alternative methods employ green catalysts like Fe₃O₄@nano-cellulose/TiCl₂ or sonication to reduce reaction time (e.g., 2–6 hours) and improve yields (52–69%) .

Q. How is the structural confirmation of this compound achieved in academic research?

Structural validation relies on multi-technique analysis :

• X-ray crystallography : Single-crystal studies using SHELX software (e.g., SHELXL for refinement) confirm bond lengths, angles, and intermolecular interactions (e.g., C–H···π stacking in the naphthalene system) .
• Spectroscopy :
  • ¹H/¹³C NMR : Key signals include aromatic protons (δ 6.74–7.89 ppm) and the oxazine CH₂ group (δ 5.06–5.96 ppm) .
  • MS : Molecular ion peaks (e.g., m/z 444 [M⁺] and 446 [M+2⁺] for brominated derivatives) .
• Elemental analysis : CHNSO data verify stoichiometry .

Q. What are the typical biological applications explored for this compound?

Derivatives are screened for antimicrobial activity against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) using agar dilution or microdilution assays . For example:

• MIC values : Active compounds show MICs ranging from 25–100 µg/mL .
• Structure–activity relationships : Electron-withdrawing substituents (e.g., 4-Cl, 3-NO₂) enhance activity .

Advanced Research Questions

Q. How can reaction mechanisms for the Mannich-type synthesis of this compound be elucidated?

Mechanistic studies involve intermediate trapping and DFT calculations . For instance:

• Catalytic pathways : Fe₃O₄@walnut shell/Cu(II) activates formaldehyde, enabling nucleophilic attack by β-naphthol to form intermediates that cyclize into the oxazine ring .
• Kinetic studies : Monitoring reaction progress via TLC or GC-MS identifies rate-determining steps (e.g., aldehyde–amine condensation) .

Q. How do researchers address contradictory data in antimicrobial activity studies?

Contradictions may arise from strain specificity or experimental variables . Mitigation strategies include:

• Standardized protocols : Use CLSI guidelines for MIC determination to minimize variability .
• Dose–response curves : Quantify activity across multiple concentrations (e.g., 10–200 µg/mL) to identify true outliers .
• Comparative assays : Test derivatives against a panel of microbial strains to isolate substituent effects .

Q. What methodologies optimize the synthesis for higher yields or greener conditions?

Green chemistry approaches are prioritized:

• Solvent-free synthesis : Reactions using Fe₃O₄@nano-cellulose/TiCl₂ under solvent-free conditions achieve 85–92% yields .
• Sonication : Reduces reaction time to 30–60 minutes by enhancing mass transfer .
• Recyclable catalysts : Magnetic nano-catalysts (e.g., GO-Fe₃O₄–Ti(IV)) enable 5–7 reuse cycles without significant loss in activity .

Q. How is the compound’s stereoelectronic behavior analyzed in tautomerism studies?

Conformational analysis employs:

• Dynamic NMR : Detects ring-chain tautomerism by observing proton exchange at variable temperatures .
• X-ray crystallography : Resolves spatial arrangements (e.g., chair vs. boat conformations) .
• Computational modeling : DFT calculations (e.g., Gaussian 09) predict tautomeric stability and charge distribution .

Q. What strategies are used to evaluate the compound’s toxicological profile?

In vitro/in vivo models assess toxicity:

• Hemolytic assays : Test effects on erythrocyte morphology (e.g., using amphibian blood cells) .
• Mutagenicity screens : Ames test with S. typhimurium strains TA98/TA100 .
• Ecotoxicology : Evaluate impact on aquatic organisms (e.g., Polypedates teraiensis tadpoles) .

Q. How do researchers resolve ambiguities in crystallographic data refinement?

Advanced SHELX techniques are applied:

• Twinned data refinement : SHELXL handles high-resolution or twinned datasets via HKLF 5 format .
• Disorder modeling : PART and EADP commands resolve overlapping atomic positions .
• Validation tools : CheckCIF/PLATON identify symmetry or occupancy errors .

Q. What comparative studies exist between this compound and related naphthoxazines?

Studies highlight structural and functional distinctions :

• Thermal stability : Derivatives with bromophenyl groups exhibit higher decomposition temperatures (>300°C) compared to non-halogenated analogs .
• Biological activity : 8-Bromo-substituted derivatives show superior antimicrobial activity over methyl or methoxy variants .
• Optoelectronic properties : Bromine enhances UV absorption, making it suitable for sensor applications .